3,3',3'',3'''-(2-Oxocycloheptane-1,1,3,3-tetrayl)tetrapropanoic acid
Overview
Description
3,3’,3’‘,3’‘’-(2-Oxocycloheptane-1,1,3,3-tetrayl)tetrapropanoic acid is a complex organic compound characterized by its unique molecular structure This compound contains a cycloheptane ring with four propanoic acid groups attached to it
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 3,3’,3’‘,3’‘’-(2-Oxocycloheptane-1,1,3,3-tetrayl)tetrapropanoic acid typically involves multi-step organic reactions. One common method includes the cyclization of a suitable precursor followed by the introduction of propanoic acid groups. The reaction conditions often require the use of strong acids or bases, elevated temperatures, and specific catalysts to ensure the desired product is obtained with high yield and purity.
Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and pH is crucial to achieve consistent quality and efficiency. Additionally, purification steps such as crystallization, distillation, or chromatography are employed to isolate the final product.
Chemical Reactions Analysis
Types of Reactions: 3,3’,3’‘,3’‘’-(2-Oxocycloheptane-1,1,3,3-tetrayl)tetrapropanoic acid undergoes various chemical
Properties
CAS No. |
61502-75-8 |
|---|---|
Molecular Formula |
C19H28O9 |
Molecular Weight |
400.4 g/mol |
IUPAC Name |
3-[1,3,3-tris(2-carboxyethyl)-2-oxocycloheptyl]propanoic acid |
InChI |
InChI=1S/C19H28O9/c20-13(21)3-9-18(10-4-14(22)23)7-1-2-8-19(17(18)28,11-5-15(24)25)12-6-16(26)27/h1-12H2,(H,20,21)(H,22,23)(H,24,25)(H,26,27) |
InChI Key |
QWSQVGIUJSEJLN-UHFFFAOYSA-N |
Canonical SMILES |
C1CCC(C(=O)C(C1)(CCC(=O)O)CCC(=O)O)(CCC(=O)O)CCC(=O)O |
Origin of Product |
United States |
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